
Application Notes and Protocols for MRS-1191
Stock Solution Preparation

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: MRS-1191

Cat. No.: B7772452 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of

stock solutions of MRS-1191, a potent and selective antagonist of the A3 adenosine receptor.

The information is intended to guide researchers in preparing this compound for in vitro and in

vivo experimental use.

Compound Information
MRS-1191 is a non-purine derivative that acts as a competitive antagonist at the human A3

adenosine receptor.[1] Its selectivity makes it a valuable tool for studying the physiological and

pathological roles of this receptor.
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Property Value Reference

Molecular Formula C₃₁H₂₇NO₄ [2]

Molecular Weight 477.55 g/mol [2]

Appearance Light yellow to yellow solid

CAS Number 185222-90-6

Purity >98% (typically) -

Ki for human A3AR 31.4 nM [3]

KB value 92 nM [3]

IC50 in CHO cells 120 nM [3]

Solubility and Storage
Proper dissolution and storage are critical to maintaining the stability and activity of MRS-1191.

Solvent Solubility Storage of Stock Solution

DMSO ≥ 250 mg/mL (523.51 mM)
-80°C for up to 2 years; -20°C

for up to 1 year

Ethanol Sparingly soluble
Not recommended for primary

stock

Water Insoluble Not a suitable solvent

Note: The use of freshly opened, anhydrous DMSO is recommended as it is hygroscopic and

absorbed water can affect solubility. Ultrasonic treatment may be necessary to fully dissolve the

compound.
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This protocol outlines the preparation of a high-concentration stock solution in DMSO, suitable

for dilution in cell culture media for in vitro assays.

Materials:

MRS-1191 powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer and sonicator

Procedure:

Weighing: Accurately weigh the desired amount of MRS-1191 powder in a sterile

microcentrifuge tube.

Solvent Addition: Add the calculated volume of anhydrous DMSO to achieve the desired

stock concentration (e.g., 50 mM).

Dissolution: Vortex the tube for 1-2 minutes. If the compound is not fully dissolved, sonicate

the solution in a water bath for 5-10 minutes.

Sterilization: As MRS-1191 is dissolved in 100% DMSO, filter sterilization is generally not

required as the solvent is hostile to microbial growth.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles. Store the aliquots at -80°C.

Example Calculation for a 50 mM Stock Solution:

Desired Volume: 1 mL

Molecular Weight of MRS-1191: 477.55 g/mol
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Mass required: 0.050 mol/L * 0.001 L * 477.55 g/mol = 0.02388 g = 23.88 mg

Dissolve 23.88 mg of MRS-1191 in 1 mL of anhydrous DMSO.

Workflow: Preparing In Vitro Stock Solution

1. Weigh MRS-1191 Powder

2. Add Anhydrous DMSO

3. Vortex and Sonicate to Dissolve

4. Aliquot into Single-Use Vials

5. Store at -80°C

Click to download full resolution via product page

Workflow for preparing MRS-1191 in vitro stock solution.

Preparation of Working Solution for Cell-Based Assays
For cell culture experiments, the high-concentration DMSO stock must be diluted to the final

working concentration in the culture medium. The final concentration of DMSO should be kept

low (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.[4]

Procedure:
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Thaw a single-use aliquot of the MRS-1191 DMSO stock solution at room temperature.

Perform serial dilutions of the stock solution in cell culture medium to achieve the desired

final concentration.

Ensure the final DMSO concentration in the culture well is below 0.1%. For example, a

1:1000 dilution of the DMSO stock into the medium.

Always include a vehicle control (medium with the same final concentration of DMSO) in

your experiments.

Preparation of Stock Solution for In Vivo Use
For animal studies, MRS-1191 is often administered in a vehicle that is compatible with the

route of administration (e.g., intraperitoneal injection). A common vehicle is a mixture of DMSO

and corn oil.

Materials:

MRS-1191 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile corn oil

Sterile tubes

Procedure:

Prepare a 20.8 mg/mL stock solution of MRS-1191 in DMSO.

For a 1 mL final working solution, add 100 µL of the 20.8 mg/mL DMSO stock to 900 µL of

corn oil.

Mix thoroughly by vortexing to ensure a uniform suspension.

The final concentration of the working solution will be 2.08 mg/mL.

Prepare this formulation fresh before each use.
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Mechanism of Action and Signaling Pathway
MRS-1191 is a selective antagonist of the A3 adenosine receptor (A3AR), a G protein-coupled

receptor (GPCR). A3AR is primarily coupled to the inhibitory G protein, Gi.[5][6]

Signaling Cascade:

Activation: In the absence of an antagonist, adenosine binds to and activates the A3AR.

G-Protein Coupling: The activated receptor promotes the exchange of GDP for GTP on the

α-subunit of the associated Gi protein.

Downstream Inhibition: The activated Giα subunit dissociates and inhibits adenylyl cyclase,

leading to a decrease in intracellular cyclic AMP (cAMP) levels.

Antagonism by MRS-1191: MRS-1191 competitively binds to the A3AR, preventing

adenosine from binding and thereby blocking the downstream signaling cascade.

The A3AR can also couple to other signaling pathways, including the activation of

phospholipase C (PLC) and the mitogen-activated protein kinase (MAPK) pathway.[7] The

antagonistic action of MRS-1191 would also inhibit these downstream effects.

A3 Adenosine Receptor Signaling Pathway

Adenosine A3ARActivates

MRS-1191 Inhibits

Gi ProteinActivates Adenylyl
Cyclase
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Simplified A3AR signaling pathway and the inhibitory action of MRS-1191.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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